Cas no 2094362-00-0 (N-(5-chloropyrazin-2-yl)methyl-2-cyclopropyl-6-methylpyrimidin-4-amine)

• Product Name: N-(5-chloropyrazin-2-yl)methyl-2-cyclopropyl-6-methylpyrimidin-4-amine
• CAS No: 2094362-00-0
• MF: C₁₃H₁₄ClN₅
• MW: 275.736760616302
• CID: 6609277
• PubChem ID: 125420667
• Update Time: 2025-06-30

N-(5-chloropyrazin-2-yl)methyl-2-cyclopropyl-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(5-chloropyrazin-2-yl)methyl-2-cyclopropyl-6-methylpyrimidin-4-amine
• AKOS033886801
• N-[(5-chloropyrazin-2-yl)methyl]-2-cyclopropyl-6-methylpyrimidin-4-amine
• 2094362-00-0
• EN300-26592174
• Z2379563335

• Inchi： 1S/C13H14ClN5/c1-8-4-12(19-13(18-8)9-2-3-9)17-6-10-5-16-11(14)7-15-10/h4-5,7,9H,2-3,6H2,1H3,(H,17,18,19)
• InChI Key： HZVZDATVNPZPAS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)CNC1=CC(C)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 275.0937732g/mol
• Monoisotopic Mass: 275.0937732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Additional information on N-(5-chloropyrazin-2-yl)methyl-2-cyclopropyl-6-methylpyrimidin-4-amine

N-(5-Chloropyrazin-2-yl)methyl-2-cyclopropyl-6-methylpyrimidin-4-amine: A Comprehensive Overview

The compound N-(5-chloropyrazin-2-yl)methyl-2-cyclopropyl-6-methylpyrimidin-4-amine, with the CAS number 2094362-00-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a pyrimidine ring system substituted with a cyclopropyl group, a methyl group, and a chloropyrazine moiety, making it a unique candidate for drug development.

Recent studies have highlighted the potential of N-(5-chloropyrazin-2-yl)methyl-2-cyclopropyl-6-methylpyrimidin-4-amine as a promising lead compound in the development of novel antitumor agents. Researchers have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, particularly in breast and ovarian cancer models. The mechanism of action appears to involve inhibition of key enzymes associated with cell proliferation and apoptosis, making it a compelling candidate for further preclinical evaluation.

In addition to its antitumor properties, this compound has also shown potential in the treatment of inflammatory diseases. Preclinical studies suggest that it possesses anti-inflammatory and immunomodulatory effects, which could be attributed to its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways. These findings underscore the versatility of N-(5-chloropyrazin-2-yl)methyl derivatives in addressing multiple therapeutic targets.

The synthesis of N-(5-chloropyrazin-2-yl)methyl-substituted pyrimidines has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield and purity of the compound but also facilitated its scalability for large-scale production. The incorporation of a cyclopropyl group into the molecule has been shown to enhance its pharmacokinetic properties, including improved bioavailability and reduced toxicity.

From an analytical standpoint, the characterization of this compound has been carried out using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These analyses have provided critical insights into its molecular structure, stereochemistry, and conformational dynamics, which are essential for understanding its biological activity.

Despite its promising attributes, further research is required to fully elucidate the safety profile and efficacy of N-(5-chloropyrazin-substituted pyrimidines in vivo. Ongoing studies are focused on evaluating their pharmacokinetics, toxicity, and long-term effects in animal models. Additionally, efforts are being made to explore their potential synergistic effects when combined with other chemotherapeutic agents.

In conclusion, N-(5-chloropyrazin-substituted pyrimidine derivatives represent a valuable class of compounds with broad therapeutic potential. Their unique chemical structure, coupled with advancements in synthetic methodologies and biological evaluation techniques, positions them as strong candidates for future drug development pipelines. As research continues to uncover their full spectrum of activities, this compound is poised to make significant contributions to the field of medicinal chemistry.